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Compound of Interest

Compound Name: JANEX-1

Cat. No.: B1683305 Get Quote

Essential guidelines for the safe and compliant disposal of JANEX-1, a JAK3 inhibitor intended

for research use only.

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

maintaining regulatory compliance. This document provides a detailed, step-by-step guide for

the proper disposal of JANEX-1, grounded in its classification as a non-hazardous substance.

Key Chemical and Safety Data for JANEX-1
A thorough understanding of a substance's properties is the first step toward its safe handling

and disposal. The following table summarizes essential data for JANEX-1.
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Property Data Reference

Chemical Name
4-[(6,7-dimethoxy-4-

quinazolinyl)amino]-phenol

Synonyms WHI-P131

Molecular Formula C₁₆H₁₅N₃O₃

Molecular Weight 297.31 g/mol

Hazard Classification
Not a hazardous substance or

mixture.
[1]

Solubility

DMSO: ≥ 100 mg/mL Water:

No data available In vivo

Solvents: Soluble in

combinations of DMSO,

PEG300, Tween-80, and

saline.

Stability
Stable under recommended

storage conditions.
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

JANEX-1 Disposal Decision Pathway
The following diagram outlines the decision-making process for the proper disposal of JANEX-
1 waste. This workflow is designed to ensure that all disposal actions are compliant with safety

protocols and regulatory requirements.
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Waste Generation

Disposal Procedures

JANEX-1 Waste Generated Determine Waste Form
(Solid, Liquid, Contaminated Material)

Solid JANEX-1 Waste
(e.g., powder, contaminated weigh paper)Solid

Aqueous JANEX-1 Solution

Liquid
(Aqueous)

Contaminated Labware
(e.g., pipette tips, tubes, glassware)

Contaminated
Material

Consult Institutional and
Local Regulations

Consult Institutional and
Local Regulations

Decontaminate Labware

Dispose in
General Laboratory Trash

Permitted

Dispose Down
Sanitary SewerPermitted

Consult Institutional and
Local Regulations

Dispose in Appropriate
Laboratory Waste Container

Permitted

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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